N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide

• IUPAC Name: N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide
• InChI: InChI=1S/C17H30N2OS/c1-5-6-7-8-9-10-11-12-15(20)19-16-18-14(13-21-16)17(2,3)4/h13H,5-12H2,1-4H3,(H,18,19,20)
• InChI Key: DGSMVMUFCMDOHX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=O)NC1=NC(=CS1)C(C)(C)C
• Molecular Formula: C17H30N2OS
• Molecular Weight: 310.5 g/mol

Description

N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). It was first discovered by Abbott Laboratories in 2008 and has since been studied extensively for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide activates AMPK, a key regulator of cellular energy homeostasis, by binding to the γ-subunit of the enzyme. This leads to an allosteric activation of AMPK, resulting in increased phosphorylation of downstream targets involved in glucose and lipid metabolism, protein synthesis, and autophagy.
Biochemical and Physiological Effects:
N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide has been shown to have several biochemical and physiological effects, including increased glucose uptake and insulin sensitivity in skeletal muscle cells, reduced hepatic glucose production, increased fatty acid oxidation, and decreased lipogenesis in adipose tissue. It has also been shown to improve mitochondrial function, reduce inflammation, and promote autophagy in various cell types.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide in lab experiments is its specificity for AMPK activation, which allows for the study of the downstream effects of AMPK activation without interference from other signaling pathways. However, one limitation is its relatively low potency compared to other AMPK activators, which may require higher concentrations to achieve the desired effects.

Future Directions

Further research is needed to fully elucidate the therapeutic potential of N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide in various diseases. Future studies could focus on optimizing the synthesis and potency of N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide, investigating its effects on other signaling pathways and cellular processes, and exploring its potential as a therapeutic agent in clinical trials.

Scientific Research Applications

N-(4-tert-butyl-1,3-thiazol-2-yl)decanamide has been studied extensively for its potential therapeutic applications in various diseases such as diabetes, obesity, cancer, and neurodegenerative disorders. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells, reduce body weight and improve glucose homeostasis in animal models of obesity and diabetes, and inhibit cancer cell growth in vitro and in vivo.